
Azido-PEG4-4-nitrophenyl carbonate safety data
sheet (SDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Azido-PEG4-4-nitrophenyl

carbonate

Cat. No.: B605844 Get Quote

An In-depth Technical Guide to the Safety Profile of Azido-PEG4-4-nitrophenyl carbonate

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's safety profile is paramount for secure handling and the integrity

of experimental outcomes. This guide provides a detailed overview of the safety data for

Azido-PEG4-4-nitrophenyl carbonate (CAS No. 1422540-98-4), a bifunctional linker

commonly used in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other

bioconjugation applications.[1][2]

Chemical and Physical Properties
A summary of the key physical and chemical identifiers for Azido-PEG4-4-nitrophenyl
carbonate is presented below. This data is essential for the correct identification and handling

of the substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b605844?utm_src=pdf-interest
https://www.benchchem.com/product/b605844?utm_src=pdf-body
https://www.benchchem.com/product/b605844?utm_src=pdf-body
https://www.medchemexpress.com/azido-peg4-4-nitrophenyl-carbonate.html
https://www.targetmol.com/compound/azido-peg4-4-nitrophenyl%20carbonate
https://www.benchchem.com/product/b605844?utm_src=pdf-body
https://www.benchchem.com/product/b605844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1422540-98-4 [1][3]

Molecular Formula C₁₅H₂₀N₄O₈ [1][3]

Molecular Weight 384.34 g/mol [1][3]

Appearance Viscous Liquid [1]

Color Colorless to Light Yellow [1]

Hazard Identification and GHS Classification
The safety classification for Azido-PEG4-4-nitrophenyl carbonate presents some ambiguity.

A Safety Data Sheet (SDS) specific to this compound from one supplier states that it is not a

hazardous substance or mixture according to GHS classification.[3] However, it is crucial to

consider the hazards associated with its functional groups—the organic azide and the 4-

nitrophenyl carbonate—as well as data from closely related Azido-PEG compounds.

Organic azides are energetic molecules that can be sensitive to heat, shock, and friction, with

toxicity comparable to cyanides.[4] The stability of organic azides is often assessed using

empirical guidelines such as the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six" (at least

six carbon atoms per energetic group), both of which suggest that the long PEG chain in this

compound should confer relative stability.[4] Conversely, other complex Azido-PEG derivatives

have been classified with hazards including skin irritation, serious eye irritation, and potential

reproductive toxicity.[5]

Hazard
Classification
(Specific
Compound)

GHS Classification
Precautionary
Statements

Reference

Azido-PEG4-4-

nitrophenyl carbonate

Not a hazardous

substance or mixture
None provided [3]

Note: Given the energetic nature of the azide group, it is prudent to handle this compound with

caution, assuming it is potentially hazardous until fully characterized.
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Handling, Storage, and Stability
Proper handling and storage are critical to maintain the compound's integrity and ensure

laboratory safety. The following recommendations are synthesized from guidelines for various

Azido-PEG compounds.

Recommended Storage Conditions
Condition Recommendation Rationale Reference

Temperature
-20°C for long-term

storage

Minimizes thermal

degradation of the

energetic azide group.

[1][4]

4°C for short-term

storage (up to 2

years)

Suitable for shorter

periods.
[1]

Atmosphere

Store under an inert

atmosphere (e.g.,

Argon, Nitrogen)

Prevents oxidation

and reactions with

atmospheric moisture.

[6][7]

Light Protect from light

Azide compounds can

be light-sensitive and

undergo

photodecomposition.

[4][6]

Moisture

Store in a tightly

sealed container with

desiccant

The linker may be

susceptible to

hydrolysis.

[6][8]

Incompatible Materials
To prevent the formation of highly unstable and explosive compounds, Azido-PEG4-4-
nitrophenyl carbonate must not come into contact with the following:

Acids: Reacts with azides to form hydrazoic acid (HN₃), which is highly toxic and explosive.

[4]
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Heavy Metals: Metals such as copper, lead, silver, mercury, and their salts can form highly

shock-sensitive metal azides. This is a critical consideration in experimental design,

particularly for copper-catalyzed click chemistry reactions.[4]

Strong Oxidizing Agents: Can lead to hazardous reactions.[5][9]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route First Aid Procedure Reference

Eye Contact

Remove contact lenses. Flush

eyes immediately with large

amounts of water, separating

eyelids to ensure adequate

flushing. Call a physician.

[3]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes. Call a physician.

[3]

Inhalation

Relocate to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

[3]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Call a

physician.

[3]

Experimental Protocols: Stability Assessment
Workflow
While specific toxicological studies for this compound are not publicly available, a general

experimental workflow can be established to assess its stability under various stress
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conditions. This protocol is adapted from methodologies used for similar Azido-PEG

compounds.[6][7]

Objective: To determine the stability of Azido-PEG4-4-nitrophenyl carbonate under thermal,

hydrolytic, oxidative, and photolytic stress.

Methodology:

Stock Solution Preparation: Prepare a stock solution of the compound in a suitable

anhydrous solvent (e.g., acetonitrile or DMSO) at a known concentration.

Application of Stress Conditions:

Thermal Stress: Incubate aliquots of the stock solution at elevated temperatures (e.g.,

40°C and 60°C).

Hydrolytic Stress: Mix the stock solution with aqueous solutions at acidic (0.1 M HCl),

basic (0.1 M NaOH), and neutral pH.

Oxidative Stress: Treat the stock solution with a dilute solution of an oxidizing agent (e.g.,

3% H₂O₂).

Photolytic Stress: Expose the stock solution to a controlled source of UV and visible light.

Time-Point Analysis: At predetermined intervals (e.g., 0, 2, 4, 8, 12 weeks), remove a sample

from each stress condition.

Quantification and Characterization: Analyze the samples using a validated analytical

method to quantify the remaining parent compound and identify any degradation products.

Primary Analysis: High-Performance Liquid Chromatography with Mass Spectrometry

(HPLC-MS) to separate and identify the parent compound and its degradants.

Structural Analysis: Nuclear Magnetic Resonance (NMR) spectroscopy to detect changes

in the chemical structure.

Data Analysis: Plot the concentration of the parent compound over time for each condition to

determine degradation kinetics and shelf-life.
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Visualized Workflows and Pathways
Diagrams created using Graphviz provide clear, logical flows for critical safety and handling

procedures.
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Figure 1: Risk Assessment and Handling Workflow for Azido-PEG Compounds
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Figure 2: First Aid Decision Tree for Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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